

Nifoxipam potency compared clonazolam flubromazolam

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nifoxipam

CAS No.: 74723-10-7

Cat. No.: S1932993

Get Quote

Potency and Pharmacological Profile Comparison

Feature	Nifoxipam	Clonazolam	Flubromazolam
Relative Potency	Low potency [1] [2]	High potency [1] [2]	High potency [1] [2]
Primary Reported Effects	Anxiolytic, sedative [3] [4]	Euphoric, strong amnesic [1]	Strong hypnotic/sedative, strong amnesic [1] [2]
Euphoria	Information missing	Reported [1]	Reported [2]
Chemical Class	1,4-Benzodiazepine; Active metabolite of Flunitrazepam [3] [4]	Triazolo-benzodiazepine (analog of Clonazepam) [2] [5]	Triazolo-benzodiazepine (analog of Flubromazepam) [2] [5]
GABA-A Receptor Subunit Action	Information missing	Predicted high affinity for $\alpha 1$ (sedative, amnesic) and $\alpha 2$ (anxiolytic) subunits.	Predicted high affinity for $\alpha 1$ (sedative, amnesic) subunit.

Experimental Data and Methodologies

The comparative data is largely derived from analytical studies of user reports and chemical structure analysis, as controlled human studies on these designer benzodiazepines are scarce.

Methodology 1: Analysis of User Self-Reports


- **Objective:** To systematically assess the experienced effects and relative potencies of designer benzodiazepines by analyzing user-generated "trip reports" from online forums [1].
- **Data Collection:** Researchers gathered 197 trip reports for 10 different designer benzodiazepines, including **nifoxipam**, clonazepam, and flubromazepam. Reports required at least two accounts of experienced effects [1].
- **Data Analysis:** The reports were analyzed using the empirical phenomenological psychological method to categorize effects. A 'potency score' was calculated to compare the drugs, though the specific calculation metric was not detailed in the available source [1].
- **Key Findings:** This method identified clonazepam and flubromazepam among the most potent substances, while **nifoxipam** was ranked among the least potent [1]. Flubromazepam was most frequently associated with hypnosis and sedation, and both it and clonazepam were noted for causing significant amnesia [1].

Methodology 2: Structural Analysis and Potency Prediction

- **Objective:** To validate and explain the potency rankings derived from user reports by analyzing the chemical structures of the benzodiazepines [1] [2].
- **Rationale:** The impact of functional groups on the benzodiazepine core structure on receptor binding affinity and potency is well-established in pharmacology [1].
- **Procedure:** Researchers examined the molecular structures of the benzodiazepines, focusing on the presence of specific functional groups known to enhance potency, such as the triazolo ring found in both clonazepam and flubromazepam [2] [5].
- **Key Findings:** The high potency of clonazepam and flubromazepam was confirmed by their triazolo ring structure, which increases their affinity for the GABA-A receptor [2]. The structure of **nifoxipam**, lacking this potentiation, aligns with its lower potency ranking [1].

Pharmacological Pathways of Designer Benzodiazepines

The following diagram illustrates the shared mechanism of action and the structural relationships that underpin the differing potencies of these compounds.



[Click to download full resolution via product page](#)

This diagram shows how all three substances enhance GABAergic signaling but their differing chemical structures lead to significant variations in receptor binding affinity and functional potency.

Summary and Research Considerations

This guide synthesizes available information from scientific literature, but several critical points must be considered for a complete research picture:

- **Data Limitations:** Current data relies heavily on user reports and theoretical pharmacology. A lack of controlled clinical studies means precise potency ratios (e.g., compared to alprazolam or diazepam) and detailed pharmacokinetic parameters (half-life, bioavailability) are not fully established [1] [2].

- **Metabolite Activity:** Note that **nifoxipam** is an active metabolite of the pharmaceutical flunitrazepam, which may inform its effect profile [3] [4].
- **Safety Profile:** The high potency of flubromazolam and clonazolam is associated with severe adverse effects, including life-threatening respiratory depression at doses as low as 3 mg, profound amnesia, and rapid development of tolerance [2] [6].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Designer benzodiazepines' pharmacological effects and potencies: How to find the information - PubMed [pubmed.ncbi.nlm.nih.gov]
2. Novel Designer Benzodiazepines: Comprehensive Review of ... [pmc.ncbi.nlm.nih.gov]
3. Metabolites replace the parent drug in the drug arena. The ... [pmc.ncbi.nlm.nih.gov]
4. Metabolites replace the parent drug in the drug arena. ... [springermedizin.de]
5. Novel Designer Benzodiazepines: Comprehensive Review ... [mdpi.com]
6. Flubromazolam [en.wikipedia.org]

To cite this document: Smolecule. [Nifoxipam potency compared clonazolam flubromazolam]. Smolecule, [2026]. [Online PDF]. Available at:
[<https://www.smolecule.com/products/b1932993#nifoxipam-potency-compared-clonazolam-flubromazolam>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com